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Compound of Interest

Compound Name: 2-(Ethylthio)ethylamine

Cat. No.: B1582263 Get Quote

An In-depth Technical Guide to the Chemical Properties and Applications of 2-
(Ethylthio)ethylamine

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of 2-(Ethylthio)ethylamine, a versatile

bifunctional molecule of significant interest to researchers and professionals in drug

development and chemical synthesis. We will explore its core chemical properties, reactivity,

synthesis, and key applications, offering field-proven insights into its utility.

Introduction and Molecular Overview
2-(Ethylthio)ethylamine, identified by CAS number 36489-03-9, is an organic compound

featuring two key functional groups: a primary amine (-NH₂) and a thioether (-S-).[1] This

unique structure imparts a dual reactivity profile, making it a valuable building block in the

synthesis of more complex molecules.[1][2] Its linear formula is CH₃CH₂SCH₂CH₂NH₂. The

molecule consists of an ethane backbone with an amine group on one carbon and an ethylthio

group on the other.[1] This arrangement allows it to serve as a versatile intermediate in various

chemical transformations, finding utility in pharmaceuticals, agrochemicals, and industrial

applications.[2]

Physicochemical and Spectroscopic Profile
A thorough understanding of a molecule's physical and spectroscopic properties is fundamental

to its application in a laboratory setting.
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Physical Properties
2-(Ethylthio)ethylamine is a clear, colorless liquid at room temperature.[3] It is classified as a

flammable liquid and is known for its strong, unpleasant odor (stench).[3] Key physical data are

summarized in the table below.

Property Value Source(s)

CAS Number 36489-03-9 [1][2][4][5]

Molecular Formula C₄H₁₁NS [1][2][4][5]

Molecular Weight 105.20 g/mol [1][2][4][6]

Boiling Point 159-160 °C at 760 mmHg [2][3][5]

Density 0.946 g/mL at 25 °C [2][3][5]

Refractive Index (n20/D) 1.4900 [3]

Flash Point 57 °C (134.6 °F) - closed cup

Melting Point 163 °C [2][3][5]

Spectroscopic Characterization
The structural features of 2-(Ethylthio)ethylamine give rise to a distinct spectroscopic

signature.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the five

distinct proton environments: the methyl protons (CH₃), the two sets of methylene protons

(CH₂) adjacent to the sulfur and nitrogen atoms, and the amine protons (NH₂). The signals

for hydrogens on carbons adjacent to the amine typically appear in the 2.3-3.0 ppm range

due to the deshielding effect of nitrogen.[7] The amine protons themselves can appear

over a broad range (0.5-5.0 ppm) and their signal may be broadened.[7]

¹³C NMR: The carbon-13 NMR spectrum shows four unique carbon signals.[1] The

terminal methyl carbon of the ethyl group is observed at approximately 14.8 ppm.[1]
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Carbons directly bonded to the nitrogen atom typically appear in the 10-65 ppm range.[7]

Infrared (IR) Spectroscopy: The IR spectrum provides key information about the functional

groups. Primary amines typically show two N-H stretching bands in the 3400-3500 cm⁻¹

region due to symmetric and asymmetric stretching.[7] The C-S stretching vibration is

generally weaker and appears in the fingerprint region.

Mass Spectrometry (MS): In mass spectrometry, 2-(Ethylthio)ethylamine will exhibit a

molecular ion peak corresponding to its molecular weight (105.20 amu). Fragmentation

patterns will reflect the cleavage of C-C, C-S, and C-N bonds.

Synthesis and Chemical Reactivity
The utility of 2-(Ethylthio)ethylamine as a synthetic intermediate stems from its predictable

and versatile reactivity.

Primary Synthetic Pathway
The most common laboratory-scale synthesis is the thiol-epoxide amination pathway.[1] This

two-step process offers a reliable route to the target compound.

Step 1: Thiol-Epoxide Ring Opening Ethyl mercaptan (ethanethiol) acts as a nucleophile,

attacking and opening the epoxide ring of ethylene oxide. This reaction forms the intermediate,

2-(ethylthio)ethanol.

Step 2: Amination The resulting alcohol intermediate is then aminated using ammonia to yield

2-(Ethylthio)ethylamine.[1] This reaction is typically conducted at elevated temperatures (50-

100°C) and pressures (1-5 atm).[1]
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Step 1: Ring Opening

Step 2: Amination
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Click to download full resolution via product page

Fig 1. Synthetic workflow for 2-(Ethylthio)ethylamine.

Core Reactivity
The amine and thioether groups can react independently, allowing for selective

transformations.

Amine Group Reactions: The primary amine is nucleophilic and basic. It readily participates

in standard amine chemistry, including salt formation with acids, acylation with acid chlorides

or anhydrides, and alkylation reactions.

Thioether Group Reactions: The sulfur atom in the thioether group is susceptible to

oxidation.[1] Using oxidizing agents like hydrogen peroxide under mild conditions can

convert the thioether to the corresponding sulfoxide (2-(ethylsulfinyl)ethylamine).[1] Stronger

oxidation can yield the sulfone.

Ligand Formation: The molecule can act as a bidentate ligand, coordinating with metal ions

through both the nitrogen and sulfur atoms.[1] This property is exploited in coordination
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chemistry to form metal complexes, some of which have been investigated for

chemotherapeutic applications.[1]
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Fig 2. Key reaction pathways of 2-(Ethylthio)ethylamine.

Applications in Research and Industry
The versatility of 2-(Ethylthio)ethylamine makes it a crucial intermediate in several high-value

sectors.

Pharmaceutical Synthesis: It serves as a key building block for various pharmaceutical

compounds, particularly in the development of drugs targeting neurological and

cardiovascular conditions.[2] Its hydrochloride salt is also a common intermediate in organic

synthesis.[8]

Agrochemicals: The molecule is utilized in the formulation of pesticides and herbicides.[2]

Industrial Chemicals: It acts as a precursor in the manufacturing of surfactants, emulsifiers,

and corrosion inhibitors, where both the amine and thioether functionalities contribute to

performance.[2][8]
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Biological Research: The compound has been used in biological research to study enzyme

mechanisms.[1] Notably, it acts as a substrate for the lysosomal cysteamine carrier, showing

potential for therapeutic applications in managing lysosomal storage disorders like cystinosis

by reducing intracellular cystine levels.[1]

Coordination Chemistry: It is used as a starting material for developing more complex

functionalized ligands for applications in catalysis and material science.[1]

Safety and Handling
Proper handling of 2-(Ethylthio)ethylamine is critical due to its hazardous properties. It is

classified as a dangerous good for transport.[4]

GHS Hazard Classification
The compound is classified under several hazard categories.

Hazard Class GHS Code Description Source(s)

Flammable Liquid H226
Flammable liquid and

vapor
[3][6]

Skin Irritation H315 Causes skin irritation [3][6]

Serious Eye Damage H318
Causes serious eye

damage
[3][6]

Respiratory Irritation H335
May cause respiratory

irritation
[3][6]

Handling and Storage Protocols
Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat. Work should be conducted

in a well-ventilated fume hood to avoid inhalation of vapors.[9] A type ABEK (EN14387)

respirator filter is recommended.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[3][9] It should be stored at room temperature.[2]
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First Aid: In case of contact with eyes, rinse cautiously with water for several minutes and

seek immediate medical attention.[3] If on skin, remove contaminated clothing and rinse skin

with water.[3] If inhaled, move the person to fresh air.[9]

Conclusion
2-(Ethylthio)ethylamine is a functionally rich molecule whose value lies in the distinct and

complementary reactivity of its primary amine and thioether moieties. This dual nature has

established it as a pivotal intermediate in the synthesis of a wide array of products, from life-

saving pharmaceuticals to advanced industrial materials. A comprehensive understanding of its

chemical properties, reactivity, and safety protocols is essential for harnessing its full potential

in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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